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Compound of Interest

Compound Name: WCK-5153

Cat. No.: B15566810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WCK-5153 is a novel inhibitor of Penicillin-Binding Protein 2 (PBP2) that acts as a β-lactam

enhancer.[1][2] It is primarily used in research to combat multidrug-resistant (MDR) Gram-

negative pathogens, such as Pseudomonas aeruginosa.[1][2] WCK-5153 potentiates the

activity of β-lactam antibiotics, making it a valuable tool in the study of antimicrobial resistance.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in downstream experiments. This document provides a detailed protocol

for the preparation, storage, and handling of WCK-5153 stock solutions using dimethyl

sulfoxide (DMSO).

Physicochemical and Storage Data
Proper storage and handling are essential to maintain the stability and activity of WCK-5153.

The following table summarizes key quantitative data for WCK-5153.
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Property Value Source(s)

Molecular Formula C₁₂H₁₉N₅O₇S [3]

Molecular Weight 377.37 g/mol [3]

Appearance Solid powder [3]

Solubility in DMSO
3.77 mg/mL (approximately

9.99 mM)
[1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in DMSO) -80°C for up to 1 year [1]

Experimental Protocol: Preparing a 10 mM WCK-
5153 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of WCK-5153 in anhydrous

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for various antimicrobial assays.

Materials:

WCK-5153 powder

Anhydrous dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL) or cryogenic vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)[1]
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Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves

Procedure:

Calculation of Mass: To prepare a 10 mM stock solution, the required mass of WCK-5153
needs to be calculated. The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 377.37 g/mol / 1000 = 3.77 mg

Weighing WCK-5153:

Don appropriate PPE.

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh the calculated mass (e.g., 3.77 mg) of WCK-5153 powder directly into the

tared tube. Record the exact weight.

Solubilization:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the WCK-5153 powder. For a 10 mM stock from 3.77 mg,

this would be 1 mL.

If the actual weight is different, adjust the volume of DMSO accordingly. For example, if

the actual weight is 4.0 mg: Volume of DMSO (mL) = [Actual Mass (mg) / Molecular

Weight ( g/mol )] / Desired Concentration (mmol/L) = [4.0 mg / 377.37 g/mol ] / 10 mmol/L

= 0.00106 L = 1.06 mL

Cap the tube tightly.

Mixing:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15566810?utm_src=pdf-body
https://www.benchchem.com/product/b15566810?utm_src=pdf-body
https://www.benchchem.com/product/b15566810?utm_src=pdf-body
https://www.benchchem.com/product/b15566810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex the solution for 1-2 minutes until the WCK-5153 powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates.

If particulates remain, brief sonication in a water bath is recommended to facilitate

dissolution.[1]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryogenic vials or

microcentrifuge tubes.

Clearly label each aliquot with the compound name (WCK-5153), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year).[1]
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Caption: Workflow for preparing WCK-5153 stock solution in DMSO.
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Application Example: Minimum Inhibitory
Concentration (MIC) Assay
A common application for a WCK-5153 DMSO stock solution is in combination with a β-lactam

antibiotic to determine the Minimum Inhibitory Concentration (MIC) against a bacterial strain.

Protocol Outline:

Prepare Working Solutions: Thaw a single aliquot of the 10 mM WCK-5153 stock solution at

room temperature. Dilute the stock solution to the desired final concentrations using the

appropriate sterile broth medium (e.g., Mueller-Hinton Broth). A serial two-fold dilution is

commonly performed.

Bacterial Inoculum Preparation: Prepare a standardized bacterial inoculum as per

established protocols (e.g., CLSI guidelines).

Assay Plate Preparation: In a 96-well microtiter plate, add the diluted WCK-5153 in

combination with a fixed concentration of a β-lactam antibiotic to the wells.

Inoculation: Add the prepared bacterial inoculum to each well.

Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

MIC Determination: The MIC is determined as the lowest concentration of the drug

combination that inhibits visible bacterial growth.

Important Consideration: The final concentration of DMSO in the assay should be kept low

(typically <0.5%) as it can be toxic to some bacterial strains at higher concentrations. A vehicle

control (broth with the same final concentration of DMSO) should be included in the

experiment.

Safety and Handling Precautions
While WCK-5153 is shipped as a non-hazardous chemical, it is essential to handle it with care

in a laboratory setting.[3][4]
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Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate chemical-resistant gloves when handling WCK-5153 powder and its solutions.

Engineering Controls: Handle the powdered form of WCK-5153 in a chemical fume hood or

a ventilated enclosure to avoid inhalation of dust particles.

DMSO-Specific Precautions: DMSO is an excellent solvent and can facilitate the absorption

of dissolved substances through the skin. Therefore, extreme care should be taken to avoid

skin contact with the WCK-5153 stock solution. If skin contact occurs, wash the affected area

immediately and thoroughly with water.

Disposal: Dispose of all waste materials, including empty vials, used pipette tips, and

solutions, in accordance with local, state, and federal regulations for chemical waste.

This application note provides a comprehensive guide for the preparation of WCK-5153 stock

solutions in DMSO. Adherence to this protocol will help ensure the accuracy and reproducibility

of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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